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Compound of Interest

Compound Name: Peucedanol 3'-O-glucoside

Cat. No.: B1151974 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Peucedanol 3'-O-glucoside is a naturally occurring coumarin glycoside found in various plant

species, notably within the Apiaceae family, including Glehnia littoralis.[1] As a member of the

coumarin class of compounds, it is investigated for its potential biological activities. This

technical guide provides a summary of the available information on Peucedanol 3'-O-
glucoside, focusing on its chemical identifiers and reported biological properties.

Chemical Identifiers and Properties
A clear identification of a chemical compound is fundamental for research and development.

The following table summarizes the key identifiers for Peucedanol 3'-O-glucoside.
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Identifier Value Reference

CAS Number 65891-61-4 [2]

PubChem CID 100918320 [2]

Molecular Formula C₂₀H₂₆O₁₀ [2]

Molecular Weight 426.4 g/mol [2]

IUPAC Name
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methyl-3-
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Biological Activities and Research Interest
Peucedanol 3'-O-glucoside is an area of interest for its potential pharmacological effects,

which are broadly attributed to its coumarin structure. The primary reported, yet not extensively

detailed, biological activities include:
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Antioxidant Properties: Like many phenolic compounds, it is suggested to possess

antioxidant capabilities.

Anti-inflammatory Effects: There is an interest in its potential to modulate inflammatory

pathways.

Antimicrobial Activity: Its ability to inhibit the growth of various microorganisms is a subject of

preliminary research.

While these activities are proposed, it is crucial to note that detailed in vitro and in vivo studies

providing specific quantitative data, such as IC₅₀ or MIC values for Peucedanol 3'-O-
glucoside, are not readily available in the public scientific literature. The mode of action is

generally thought to involve interactions with various biological pathways, potentially

influencing enzymatic processes or receptor sites, though specific mechanisms have not been

elucidated for this particular compound.[1]

Experimental Data and Protocols: A Acknowledged
Gap
A thorough review of available scientific literature did not yield specific quantitative data from

experimental assays for Peucedanol 3'-O-glucoside. Consequently, the creation of tables

summarizing such data is not currently feasible.

Similarly, detailed experimental protocols for the isolation, purification, or biological evaluation

of Peucedanol 3'-O-glucoside are not published in a comprehensive manner. Research on

related compounds and extracts from Glehnia littoralis suggests that standard chromatographic

techniques are likely employed for isolation. Biological activity is often assessed using common

assays such as DPPH or ABTS for antioxidant capacity, LPS-induced cytokine production in

cell lines for anti-inflammatory effects, and broth microdilution for minimum inhibitory

concentration (MIC) against microbial strains. However, specific methodologies applied to this

compound are not documented.

Signaling Pathways and Logical Relationships
Due to the lack of specific experimental studies on the mechanisms of action of Peucedanol
3'-O-glucoside, the creation of detailed signaling pathway diagrams as requested is not
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possible at this time. Research on other coumarins and natural glucosides often points towards

interference with signaling cascades such as the NF-κB pathway in inflammation or the

activation of antioxidant response elements. However, without direct evidence, any depiction of

signaling pathways for Peucedanol 3'-O-glucoside would be purely speculative.

To illustrate a generalized workflow for the investigation of a natural product like Peucedanol
3'-O-glucoside, the following logical diagram is provided.

Isolation and Identification

Mechanistic Studies

Plant Material (e.g., Glehnia littoralis)

Solvent Extraction

Chromatographic Fractionation

Isolation of Peucedanol 3'-O-glucoside

Structural Elucidation (NMR, MS) Antioxidant Assays (e.g., DPPH, ABTS) Anti-inflammatory Assays (e.g., NO, Cytokine Inhibition) Antimicrobial Assays (e.g., MIC, MBC)

Cell-based Assays

Signaling Pathway Analysis (e.g., Western Blot, qPCR)

In Vivo Animal Models

Click to download full resolution via product page

Caption: A generalized workflow for the study of a natural product.

Conclusion
Peucedanol 3'-O-glucoside is a defined natural product with established chemical identifiers.

While preliminary interest exists in its potential as an antioxidant, anti-inflammatory, and
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antimicrobial agent, the scientific literature currently lacks the in-depth experimental data

required for a full technical assessment. For researchers and drug development professionals,

this represents an opportunity for novel investigation into the pharmacological profile of this

coumarin glycoside. Future studies are necessary to quantify its biological activities, elucidate

its mechanisms of action, and determine its potential for therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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